Cas no 2171222-77-6 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• CAS No: 2171222-77-6
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5783348
• PubChem ID: 165564152
• Update Time: 2025-06-12

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid
• EN300-1549330
• 2171222-77-6
• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid

• Inchi： 1S/C23H26N2O6/c1-15(12-21(27)25(10-11-26)13-22(28)29)24-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,26H,10-14H2,1H3,(H,24,30)(H,28,29)/t15-/m1/s1
• InChI Key： BAAJZBUFTCLRSY-OAHLLOKOSA-N
• SMILES： O(C(N[C@H](C)CC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2171222-77-6)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid, identified by its CAS number 2171222-77-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino functionality, and a hydroxyethyl side chain. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The Fmoc group, specifically (9H-fluoren-9-yl)methoxycarbonyl, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability and ease of removal under mild acidic conditions. This feature makes the compound particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for the amino group of the peptide backbone. The presence of the fluorene moiety further enhances the solubility and bioavailability of the compound, which is crucial for its potential use in drug formulations.

The amino group in the molecule is positioned at the 3-position of a chiral center, indicated by the notation (3R). This stereochemical specificity is critical for ensuring the biological activity of the compound, as enantiomers often exhibit different pharmacological properties. The chiral center contributes to the compound's specificity in binding to biological targets, which is essential for developing drugs with high efficacy and minimal side effects.

The hydroxyethyl side chain at the N-position introduces a polar and hydrophilic character to the molecule, which can influence its solubility and interaction with biological systems. This feature is particularly relevant in drug design, where optimal solubility is often required for effective absorption and distribution within the body. The combination of these functional groups creates a molecule with multiple potential interactions points with biological targets, making it a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have shown that the fluorenylmethoxycarbonyl group can interact with proteases and other enzymes through hydrogen bonding and hydrophobic interactions, while the hydroxyethyl side chain can form favorable interactions with polar residues in protein binding pockets. These insights have guided the optimization of analogs with enhanced potency and selectivity.

In addition to its potential as a drug candidate, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid has been explored as a key intermediate in synthetic chemistry. Its structural complexity allows for modifications at multiple sites, enabling chemists to generate libraries of derivatives with tailored properties. Such libraries are invaluable in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

The development of new synthetic methodologies has further facilitated access to this compound and its derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the fluorene moiety, while asymmetric hydrogenation has been employed to introduce the desired stereochemistry at the chiral center. These advances have reduced synthetic challenges and improved yields, making large-scale production more feasible.

Research has also highlighted the role of this compound in modulating biological pathways associated with inflammation and cancer. Preclinical studies have demonstrated that derivatives of this molecule can inhibit key enzymes involved in these pathways, leading to reduced inflammation and tumor growth. The precise targeting achieved by these compounds underscores their therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid. Predictive models have been trained on large datasets to identify molecular features that correlate with biological activity, allowing researchers to prioritize compounds for experimental validation. This approach has significantly shortened development timelines and reduced costs associated with drug discovery.

Future directions in research may focus on exploring novel applications of this compound beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for materials science applications, such as organic electronics or smart materials. Additionally, its ability to interact with biological targets suggests potential uses in diagnostic imaging or as a probe for understanding disease mechanisms.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2171222-77-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure, functional diversity, and therapeutic potential. Ongoing research continues to uncover new applications and refine synthetic strategies for this promising compound, positioning it as a cornerstone in modern drug discovery efforts.